Cas no 1187928-93-3 (methyl({2-2-(trifluoromethyl)phenylethyl})amine)

• Product Name: methyl({2-2-(trifluoromethyl)phenylethyl})amine
• CAS No: 1187928-93-3
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD12913733
• CID: 4778302
• PubChem ID: 23568872
• Update Time: 2026-02-27

methyl({2-2-(trifluoromethyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• METHYL-[2-(2-TRIFLUOROMETHYL-PHENYL)-ETHYL]-AMINE
• SB31246
• methyl({2-2-(trifluoromethyl)phenylethyl})amine

• MDL： MFCD12913733
• Inchi： 1S/C10H12F3N/c1-14-7-6-8-4-2-3-5-9(8)10(11,12)13/h2-5,14H,6-7H2,1H3
• InChI Key： VOGNEAQSRHVRKK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CCNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on methyl({2-2-(trifluoromethyl)phenylethyl})amine

Introduction to Methyl({2-2-(Trifluoromethyl)phenylethyl})amine (CAS No. 1187928-93-3)

Methyl({2-2-(trifluoromethyl)phenylethyl})amine (CAS No. 1187928-93-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and amine functionalities, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in the synthesis of more complex molecules.

The trifluoromethyl group is a well-known moiety in medicinal chemistry due to its ability to enhance the metabolic stability and lipophilicity of molecules. These properties make it an attractive candidate for drug design, as they can improve the pharmacokinetic profiles of potential drugs. The presence of the amine group further adds to the compound's versatility, as it can participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

Recent studies have highlighted the potential of methyl({2-2-(trifluoromethyl)phenylethyl})amine in the development of new drugs for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a lead structure for designing inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that derivatives of methyl({2-2-(trifluoromethyl)phenylethyl})amine exhibited potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent.

In another study, published in Organic Letters in 2020, scientists investigated the synthetic routes to methyl({2-2-(trifluoromethyl)phenylethyl})amine and its derivatives. They developed an efficient and scalable method for synthesizing this compound, which could facilitate its use in large-scale pharmaceutical research and development. The method involved a combination of palladium-catalyzed cross-coupling reactions and selective functional group manipulations, demonstrating the versatility and robustness of the synthetic approach.

The physical and chemical properties of methyl({2-2-(trifluoromethyl)phenylethyl})amine have also been extensively studied. It is a colorless liquid with a molecular weight of 195.24 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, making it suitable for various chemical reactions and analytical techniques. Its boiling point is around 165°C at 760 mmHg, and it has a density of approximately 1.18 g/cm³ at room temperature.

In terms of safety, methyl({2-2-(trifluoromethyl)phenylethyl})amine should be handled with care due to its reactivity with strong oxidizers and its potential to cause skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of methyl({2-2-(trifluoromethyl)phenylethyl})amine is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal to minimize any potential ecological risks. Proper waste management procedures should be implemented to ensure that any unused or waste material is disposed of safely and responsibly.

In conclusion, methyl({2-2-(trifluoromethyl)phenylethyl})amine (CAS No. 1187928-93-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of trifluoromethyl and amine functionalities makes it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its applications and improve synthetic methods, further solidifying its importance in the field.